Cas no 2171940-93-3 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2171940-93-3
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 5992348
• PubChem ID: 165581896
• Update Time: 2025-06-09

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid
• 2171940-93-3
• EN300-1528610
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C23H23F3N2O6/c24-23(25,26)19(11-21(30)31)28-20(29)13-33-10-9-27-22(32)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： CJXVSEURMNGVJL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171940-93-3)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid, identified by its CAS number 2171940-93-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorinated carboxylic acid moiety and an amide-based side chain. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its potential utility in medicinal chemistry due to the unique electronic and steric properties imparted by the fluorene scaffold.

The structural complexity of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid makes it a promising candidate for various biochemical applications. Specifically, the combination of a trifluorobutanoic acid unit and an amidoethyl chain suggests potential roles in enzyme inhibition, receptor binding, and drug delivery systems. The fluorine atoms in the trifluorobutanoic acid portion contribute to lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. For instance, fluorinated analogs of existing drugs have shown improved efficacy and reduced side effects in clinical trials. The compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid aligns with this trend by incorporating multiple fluorine atoms into its structure.

The 9H-fluoren-9-ylmethoxycarbonyl group is another key feature that warrants detailed discussion. This moiety is commonly used in peptide mimetics and protease inhibitors due to its ability to stabilize the transition state of enzymatic reactions. The fluorene ring provides a rigid aromatic core that can interact favorably with biological targets, while the methoxycarbonyl group enhances solubility and bioavailability. Such structural elements are often employed in the development of novel therapeutics targeting neurological disorders, cancer, and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of complex molecules like 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid with high accuracy. These simulations have revealed that the compound can form multiple hydrogen bonds and hydrophobic interactions with potential biological targets. For example, studies suggest that this molecule may interact with serine proteases through its amide and carboxylic acid functional groups. Such interactions are crucial for designing selective inhibitors that can modulate enzymatic activity without affecting other biological pathways.

The synthesis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid presents unique challenges due to its multifaceted structure. However, modern synthetic methodologies have made it possible to construct such complex molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations are particularly useful in introducing fluorine atoms into organic frameworks. These methods have been refined over the years and are now routinely employed in industrial-scale drug synthesis.

From a pharmacological perspective, the compound’s potential applications are vast. Its ability to modulate enzyme activity makes it a candidate for treating conditions caused by enzymatic dysregulation. Additionally, its fluorinated backbone suggests that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs. Preclinical studies have already begun exploring these possibilities, with initial results indicating promising activity against certain disease models.

The role of CAS No. 2171940-93-3 in these studies cannot be overstated. As a precisely defined chemical entity, it serves as a reliable starting point for further derivatization and optimization. Researchers can build upon its known structure to develop new analogs with tailored properties for specific therapeutic needs. This modular approach is essential in modern drug discovery pipelines where rapid iteration and high precision are required.

In conclusion,3-{2-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)ethoxyacetamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171940-93-3) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups make it a versatile tool for drug development. As research continues to uncover new applications for this compound,CAS No. 2171940 -93 -3 will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.